Cas no 101787-90-0 (1,2-Benzenediol, 4-[1-ethyl-2-(4-hydroxyphenyl)butyl]-)

1,2-Benzenediol, 4-[1-ethyl-2-(4-hydroxyphenyl)butyl]- structure
101787-90-0 structure
Product Name:1,2-Benzenediol, 4-[1-ethyl-2-(4-hydroxyphenyl)butyl]-
CAS No:101787-90-0
MF:C18H22O3
MW:286.365485668182
CID:1134770
PubChem ID:233716
Update Time:2025-04-20

1,2-Benzenediol, 4-[1-ethyl-2-(4-hydroxyphenyl)butyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-[1-ethyl-2-(4-hydroxyphenyl)butyl]-
    • SCHEMBL13606227
    • 1,2-Benzenediol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-, (R*,S*)-
    • 4-((3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl)benzene-1,2-diol
    • CHEMBL1939837
    • 101787-90-0
    • 82382-19-2
    • NSC-32653
    • 4-(4-(4-Hydroxyphenyl)hexan-3-yl)benzene-1,2-diol
    • 4-[4-(4-hydroxyphenyl)hexan-3-yl]benzene-1,2-diol
    • NSC32653
    • Inchi: 1S/C18H22O3/c1-3-15(12-5-8-14(19)9-6-12)16(4-2)13-7-10-17(20)18(21)11-13/h5-11,15-16,19-21H,3-4H2,1-2H3
    • InChI Key: KWYPVFQNTRXTSH-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)C(CC)C(C1C=CC(=CC=1)O)CC)O

Computed Properties

  • Exact Mass: 286.15696
  • Monoisotopic Mass: 286.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd